Cas no 2228946-95-8 (2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2228946-95-8
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 6381750
• PubChem ID: 165970789
• Update Time: 2025-05-23

2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine
• 2228946-95-8
• EN300-1919508

• Inchi： 1S/C8H10BrNS/c1-4-3-11-8(7(4)9)5-2-6(5)10/h3,5-6H,2,10H2,1H3
• InChI Key： APZMRXOZMQFXAE-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1CC1N

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine

2-(3-Bromo-4-Methylthiophen-2-yl)Cyclopropan-1-Amine

The compound 2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine (CAS No: 2228946-95-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, characterized by the presence of a cyclopropane ring fused with a thiophene moiety, further substituted with bromine and methyl groups. The structure of this compound is intriguing due to the combination of a strained cyclopropane ring and a thiophene ring, which imparts unique electronic and steric properties.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The bromine substituent at position 3 of the thiophene ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule towards biological targets. Similarly, the methyl group at position 4 contributes to the hydrophobicity of the molecule, enhancing its membrane permeability—a critical factor in drug design.

The synthesis of 2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing transition metal catalysts such as palladium or copper to facilitate coupling reactions. These methods not only improve yield but also enhance the purity of the final product, making them more suitable for pharmaceutical applications.

One of the most promising applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases, including Aurora kinases and Src family kinases. The cyclopropane ring is particularly advantageous in this context, as it can act as a rigid scaffold for further functionalization, allowing chemists to explore diverse substitution patterns that may enhance selectivity and efficacy.

In addition to its therapeutic potential, 2-(3-bromo-4-methylthiophen-2-yl)cyclopropan-1-amine has also been investigated for its role in materials science. The unique electronic properties of the thiophene moiety make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers to improve charge transport properties, which could lead to more efficient electronic devices.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 2-(3-bromo-4-methylthiophen-2-yli)cyclopropane is crucial for its safe handling and application. Studies have shown that under certain conditions, such as exposure to UV light or enzymatic degradation, this compound undergoes cleavage at specific bonds, leading to less complex byproducts. These findings are essential for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 2-(3-bromo-4-methylthiophen-2-yli)cyclopropane stands out as a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure provides a foundation for exploring new chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medical treatments and technological innovations.